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Compound of Interest

Compound Name: 2,4-Dimethylcyclohexanone

Cat. No.: B1329789

An In-depth Technical Guide to 2,4-Dimethylcyclohexanone

For Researchers, Scientists, and Drug Development Professionals

Introduction

2,4-Dimethylcyclohexanone (CAS No: 823-55-2) is a cyclic ketone that serves as a notable
intermediate in organic synthesis.[1][2][3] Its structural isomers, cis- and trans-2,4-
dimethylcyclohexanone, are of particular interest in stereoselective synthesis. This technical
guide provides a comprehensive overview of the chemical and physical properties, safety
information, synthesis, and analytical methodologies related to 2,4-Dimethylcyclohexanone.

Chemical and Physical Properties

2,4-Dimethylcyclohexanone is a C8 ketone with two methyl substituents on the
cyclohexanone ring.[1][2][3] The properties of the commercially available product, which is
often a mixture of cis and trans isomers, can vary.[1] Below is a summary of its key properties.

Table 1: Chemical Identifiers and Properties
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Property Value Reference
CAS Number 823-55-2 (Mixture of isomers) [1112]
Molecular Formula CsH140 [11[2][3]
Molecular Weight 126.20 g/mol [1]
IUPAC Name 2,4-dimethylcyclohexan-1-one [1]
Cyclohexanone, 2,4-dimethyl-;
Synonyms ) [1112]
2,4-Dimethylcyclohexan-1-one
LogP 1.92 [2]
Table 2: Physical Properties
Property Value Notes and References
Data for the related 2,6-
Boiling Point 174-176 °C dimethylcyclohexanone isomer
mixture.[4]
Melting Point 9.25 °C (estimate) For trans-isomer.[5]
Data for the related 2,6-
Density 0.925 g/mL at 25 °C dimethylcyclohexanone isomer

mixture.[4]

Refractive Index

1.447 (n20/D)

Data for the related 2,6-
dimethylcyclohexanone isomer

mixture.[4]

Safety and Handling

2,4-Dimethylcyclohexanone is classified as a hazardous substance. Proper safety

precautions should be observed during handling and storage.

Table 3: GHS Hazard Information
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Pictogram

Signal Word Warning

H319: Causes serious eye irritation.[1] H228:
Hazard Statements )
Flammable solid (for related compounds).[6]

P210, P240, P241, P264, P280,

Precautionary Statements
P305+P351+P338, P337+P313, P370+P378

It is recommended to handle 2,4-Dimethylcyclohexanone in a well-ventilated area, using
appropriate personal protective equipment, including safety goggles and gloves.[6] Keep away
from heat, sparks, and open flames.[6]

Synthesis Protocols

A common route for the synthesis of substituted cyclohexanones involves the catalytic
hydrogenation of the corresponding substituted phenol, followed by oxidation of the resulting
cyclohexanol.

General Synthesis from 2,4-Dimethylphenol

This two-step process is a widely used industrial method for producing substituted
cyclohexanones.

Experimental Protocol:
Step 1: Hydrogenation of 2,4-Dimethylphenol

o Reaction Setup: In a high-pressure reactor, charge 2,4-dimethylphenol and a suitable solvent
such as methanol.

o Catalyst: Add a catalytic amount of a hydrogenation catalyst (e.g., Palladium on carbon,
Pd/C).

o Hydrogenation: Pressurize the reactor with hydrogen gas and heat the mixture. The reaction
progress can be monitored by techniques like Gas Chromatography (GC) to confirm the
consumption of the starting material.
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o Work-up: After the reaction is complete, cool the reactor, release the pressure, and filter off
the catalyst. The solvent can be removed under reduced pressure to yield crude 2,4-
dimethylcyclohexanol.

Step 2: Oxidation of 2,4-Dimethylcyclohexanol

e Reaction Setup: Dissolve the crude 2,4-dimethylcyclohexanol in an appropriate organic
solvent (e.g., acetone).

e Oxidation: Cool the solution in an ice bath and add an oxidizing agent, such as Jones
reagent (a solution of chromium trioxide in sulfuric acid), dropwise. Maintain the temperature
during the addition.

o Work-up: Once the oxidation is complete, quench the reaction, typically with isopropanol.
The mixture is then extracted with an organic solvent (e.g., diethyl ether). The organic layers
are combined, washed with brine, dried over an anhydrous salt like sodium sulfate, and
concentrated under reduced pressure.

 Purification: The resulting crude 2,4-dimethylcyclohexanone can be purified by distillation
or column chromatography.
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Caption: Synthesis of 2,4-Dimethylcyclohexanone.
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Analytical Methods
High-Performance Liquid Chromatography (HPLC)

Areverse-phase HPLC method can be employed for the analysis of 2,4-
Dimethylcyclohexanone.[2]

Experimental Protocol:
e Column: Newcrom R1

o Mobile Phase: A mixture of acetonitrile (MeCN), water, and phosphoric acid. For Mass
Spectrometry (MS) compatible applications, formic acid should be used instead of
phosphoric acid.[2]

» Detection: UV detection is typically suitable for compounds with a carbonyl group.

(Sample PreparatiorD

HPLC System

Mobile Phase
MeCN/Water/Acid)

[Newcrom R1 CqumrD
UV Detector
(Data Acquisition]
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Caption: HPLC Analysis Workflow.

Spectroscopic Data

While specific spectra for the 823-55-2 CAS number are not readily available, the following are
expected characteristic peaks based on the analysis of related dimethylcyclohexanone

isomers.

1H NMR: Expected chemical shifts would include signals for the methyl groups, typically in the
range of 0.9-1.2 ppm, and multiplets for the methylene and methine protons of the cyclohexane
ring between 1.5 and 2.5 ppm.

13C NMR: The carbonyl carbon is expected to have a chemical shift in the range of 200-215
ppm. Signals for the methyl carbons and the carbons of the cyclohexane ring would appear in
the upfield region. For the related 4,4-dimethyl-2-cyclohexen-1-one, the carbonyl carbon
appears at 199.6 ppm.[7]

Infrared (IR) Spectroscopy: A strong absorption band characteristic of the C=0 stretching
vibration of the ketone is expected around 1710 cm~1.

Biological Relevance and Applications

2,4-Dimethylcyclohexanone is a key intermediate in the synthesis of Cycloheximide, an
antibiotic that inhibits protein synthesis in eukaryotes. The decomposition of Cycloheximide
under alkaline conditions can also yield 2,4-dimethylcyclohexanone. This relationship makes
it a compound of interest in the development and study of protein synthesis inhibitors and
related therapeutic agents.
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Caption: Role in Cycloheximide Synthesis.

Conclusion

2,4-Dimethylcyclohexanone is a valuable building block in organic synthesis, particularly for
stereochemically complex molecules. This guide provides essential technical information for its
safe handling, synthesis, and analysis. Further research into the specific properties of its
individual isomers could open new avenues for its application in drug discovery and
development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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